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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylhexane

Cat. No.: B080486 Get Quote

An In-depth Technical Guide to 2,2,3,3-
Tetramethylhexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, registry information, and safety data for 2,2,3,3-tetramethylhexane. The

information is curated for professionals in research and development.

Core Registry and Identification
2,2,3,3-Tetramethylhexane is a branched alkane with the molecular formula C10H22.[1][2][3]

It is also known by its IUPAC name, 2,2,3,3-tetramethylhexane.[4] Key registry information

and identifiers are summarized in the table below.
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Identifier Value Reference

CAS Number 13475-81-5 [1][2][3][4][5]

Molecular Formula C10H22 [1][2][3][4][5]

Molecular Weight 142.28 g/mol [2][3][4]

IUPAC Name 2,2,3,3-tetramethylhexane [4]

InChI
InChI=1S/C10H22/c1-7-8-

10(5,6)9(2,3)4/h7-8H2,1-6H3
[3][4][5]

InChIKey
RMQHJMMCLSJULX-

UHFFFAOYSA-N
[3][4]

Canonical SMILES CCCC(C)(C)C(C)(C)C [4][5]

EINECS Number 236-756-5 [4]

Physicochemical Properties
The physical and chemical properties of 2,2,3,3-tetramethylhexane are detailed in the

following table. This data is essential for its application as a solvent or in other chemical

processes.
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Property Value Reference

Appearance Colorless or yellowish liquid [1][6]

Density 0.734 - 0.761 g/cm³ [1][2]

Boiling Point
160.33 - 161.3 °C at 760

mmHg
[1][2]

Melting Point -53.99 °C [1]

Flash Point 43.7 °C [2]

Vapor Pressure 2.98 mmHg at 25°C [2]

Refractive Index 1.413 - 1.426 [1][2]

Solubility
Soluble in organic solvents like

ethanol and ether
[1][6]

LogP 3.85880 [2]

Experimental Data
Chromatographic Information
The Kovats retention index is a key parameter in gas chromatography for identifying

compounds.

Column Type Value Reference

Standard non-polar 929 [4][7]

Semi-standard non-polar 928.8 - 929 [4]

Synthesis and Production
Synthetic Routes
One documented method for the preparation of 2,2,3,3-tetramethylhexane is through the

Michael addition reaction of isoprene and methyl propylene.[1][6] Another reported synthesis

route involves mesityl oxide as a starting material.[2]
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A conceptual synthetic workflow is presented below.

Conceptual Synthetic Workflow for 2,2,3,3-Tetramethylhexane

Method 1: Michael Addition Method 2: From Mesityl Oxide

Isoprene

Michael Addition Reaction

Methyl Propylene

2,2,3,3-Tetramethylhexane

Mesityl Oxide

Reaction (details in Whitmore et al., 1950)

2,2,3,3-Tetramethylhexane

Click to download full resolution via product page

Caption: Synthetic pathways to 2,2,3,3-Tetramethylhexane.

Applications
The primary reported uses for 2,2,3,3-tetramethylhexane are:

Solvent: Due to its solubility characteristics and colorless nature, it can be utilized as an

organic solvent in chemical experiments and industrial applications.[1][6]

Fuel Additive: It can be blended with gasoline or ethanol for use as a fuel.[1][6]

Fragrance: It is reported to have a fruit-like fragrance and sees use in perfumes and

personal care products.[1][6]

Safety and Handling
2,2,3,3-Tetramethylhexane is a flammable liquid and poses a fire hazard when exposed to

open flames or high temperatures.[1][6] Direct contact with the skin may lead to irritation and
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allergic reactions.[1][6] It is recommended to use this chemical in a well-ventilated area and to

avoid inhaling its vapors.[1][6] In case of significant inhalation, immediate medical attention is

advised.[1][6] Standard personal protective equipment, including gloves and safety goggles,

should be worn when handling this compound.

Biological Activity and Drug Development
Relevance
Currently, there is a notable lack of publicly available scientific literature detailing specific

biological activities or direct applications of 2,2,3,3-tetramethylhexane in drug development or

signaling pathway research. Its primary utility appears to be in chemical synthesis and as a

solvent rather than as a bioactive molecule. Researchers in drug development may find its

properties as a non-polar solvent of interest for specific applications.

Disclaimer: This document is intended for informational purposes for a technical audience. All

laboratory work should be conducted in accordance with established safety protocols and with

a thorough review of the relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,2,3,3-Tetramethylhexane CAS number and registry
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080486#2-2-3-3-tetramethylhexane-cas-number-and-
registry-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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